Cas no 134391-76-7 (Methanesulfonic acid, trifluoro-, 3-(trimethylsilyl)-2-pyridinyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 3-(trimethylsilyl)-2-pyridinyl ester
• CAS No: 134391-76-7
• MF: C₉H₁₂F₃NO₃SSi
• MW: 299.342192649841
• MDL: MFCD18257067
• CID: 1235570
• PubChem ID: 329768501
• Update Time: 2025-04-20

Methanesulfonic acid, trifluoro-, 3-(trimethylsilyl)-2-pyridinyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 3-(trimethylsilyl)-2-pyridinyl ester
• (3-trimethylsilylpyridin-2-yl) trifluoromethanesulfonate
• 2-(Trifluormethylsulfonyloxy)-3-(trimethylsilyl)pyridin
• 3-(trimethylsilyl)pyridin-2-yl triflate
• 3-(trimethylsilyl)pyridin-2-yl trifluoromethanesulfonate
• 3-trimethylsilyl-2-pyridyl trifluoromethanesulfonate
• Garg 2,3-pyridyne precursor
• AS-71025
• 3-(Trimethylsilyl)pyridin-2-yl trifluoromethanesulfonate, 95%
• C9H12F3NO3SSi
• SXIBFUWSBRRXRJ-UHFFFAOYSA-N
• 3-(Trimethylsilyl)pyridin-2-yl trifluoromethanesulfonate, AldrichCPR
• 134391-76-7
• DTXSID60567705
• MFCD18257067
• AKOS037646815
• 3-(Trimethylsilyl)pyridin-2-yl trifluoromethanesulfonate 95%
• A12019

• MDL： MFCD18257067
• Inchi： 1S/C9H12F3NO3SSi/c1-18(2,3)7-5-4-6-13-8(7)16-17(14,15)9(10,11)12/h4-6H,1-3H3
• InChI Key： SXIBFUWSBRRXRJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C(=CC=CN=1)[Si](C)(C)C

Computed Properties

• Exact Mass: 299.02600
• Monoisotopic Mass: 299.02592544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.266 at 25 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n/D 1.454
• PSA: 64.64000
• LogP: 2.93600

Methanesulfonic acid, trifluoro-, 3-(trimethylsilyl)-2-pyridinyl ester Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P280-P305+P351+P338+P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives